Phenyl N-(4-nitrophenyl)carbamate: A Comprehensive Technical Guide for Researchers
Phenyl N-(4-nitrophenyl)carbamate: A Comprehensive Technical Guide for Researchers
An In-depth Examination of the Physicochemical Properties, Synthesis, and Bio-instrumental Applications of a Key Carbamate Intermediate
Introduction
Phenyl N-(4-nitrophenyl)carbamate stands as a significant molecule within the carbamate class of organic compounds, characterized by the core carbamate functional group (-NH-C(=O)-O-). Carbamates are of profound interest to the scientific community, playing crucial roles in biochemistry, such as tuning hemoglobin's affinity for oxygen, and exhibiting a wide range of pharmacological activities, including potential as anticancer agents.[1] In synthetic chemistry, phenyl N-(4-nitrophenyl)carbamate is a valuable intermediate, particularly in the synthesis of substituted ureas.[2] Its structure, featuring two aromatic rings bridged by the carbamate linkage, makes it a compelling subject for studies in enzyme inhibition, particularly targeting cholinesterases, which are critical in neurodegenerative diseases.[3][4]
This technical guide provides a comprehensive overview of the chemical and physical properties of phenyl N-(4-nitrophenyl)carbamate, its synthesis, chemical reactivity, and a detailed exploration of its application as a model inhibitor in biochemical assays. The content is tailored for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven insights to facilitate its use in the laboratory.
Section 1: Physicochemical and Structural Properties
The fundamental properties of phenyl N-(4-nitrophenyl)carbamate are critical for its handling, application in synthesis, and interpretation in experimental contexts. The compound presents as a yellow solid upon synthesis and can be purified by recrystallization from solvents like ethyl acetate.[1][2]
Key Properties Summary
A consolidation of the core physicochemical data for phenyl N-(4-nitrophenyl)carbamate is presented below.
| Property | Value | Source |
| IUPAC Name | phenyl N-(4-nitrophenyl)carbamate | N/A |
| Molecular Formula | C₁₃H₁₀N₂O₄ | [1][2] |
| Molecular Weight | 258.23 g/mol | [1][2] |
| Appearance | Yellow solid | [1][2] |
| Melting Point | Data not explicitly available in reviewed literature. As a crystalline solid, a distinct melting point is expected. | |
| Solubility | Specific data is not available. By analogy to similar compounds like 4-nitrophenyl butyrate, it is expected to be soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and Dimethylformamide (DMF), and sparingly soluble in aqueous buffers.[5] | |
| Storage & Stability | As a solid, it should be stored in a dry, sealed container at room temperature. Solutions, particularly in aqueous buffers, may be less stable and are often recommended for fresh preparation. For long-term storage, refrigeration (-20°C) is advisable for many organic reagents.[6] |
Structural Characteristics
X-ray crystallography studies have revealed that the molecule is not planar.[1][2] The two aromatic rings are twisted relative to the central carbamate group. The asymmetric unit of the crystal contains two independent molecules, with the dihedral angle between the aromatic rings being approximately 48.18° in one and 45.81° in the other.[1] In the solid state, the molecules are linked into chains by N-H···O hydrogen bonds.[1][2]
Spectroscopic Data
While a dedicated public database spectrum for phenyl N-(4-nitrophenyl)carbamate was not located in the search, characteristic spectroscopic features can be predicted based on its structure and data from analogous compounds.
-
Infrared (IR) Spectroscopy : The IR spectrum is expected to show characteristic peaks for the N-H stretching (around 3300 cm⁻¹), a strong carbonyl (C=O) stretching band of the carbamate group (typically 1700-1750 cm⁻¹), C-N stretching, C-O stretching, and aromatic C-H and C=C bands.[7] The nitro group (NO₂) would exhibit strong asymmetric and symmetric stretching bands around 1520 cm⁻¹ and 1350 cm⁻¹, respectively.[8]
-
Nuclear Magnetic Resonance (NMR) Spectroscopy :
-
¹H NMR : The spectrum would show distinct signals for the aromatic protons on both the phenyl and nitrophenyl rings, likely in the range of δ 7.0-8.5 ppm. A broad singlet for the N-H proton would also be present.
-
¹³C NMR : Signals for the aromatic carbons would be observed, with the carbon in the nitro-substituted ring appearing at a characteristic downfield shift. The carbonyl carbon of the carbamate group would be a key feature, typically appearing around δ 150-160 ppm.[8]
-
Section 2: Synthesis and Chemical Reactivity
Phenyl N-(4-nitrophenyl)carbamate is typically synthesized via a nucleophilic substitution reaction involving a chloroformate and an aniline derivative.
Synthetic Protocol
Two primary, well-documented routes are available for the synthesis of this compound. The choice between them often depends on the commercial availability and cost of the starting materials.
Route A: From Aniline and 4-Nitrophenyl Chloroformate
-
Reaction Setup : A solution of 4-nitrophenyl chloroformate in a suitable dry solvent (e.g., methylene chloride) is prepared in a round-bottom flask and cooled in an ice-water bath.[2]
-
Addition of Reactants : Aniline is added dropwise to the cooled solution, followed by a base such as pyridine to act as a scavenger for the hydrochloric acid byproduct.[2]
-
Reaction Progression : The mixture is allowed to warm to room temperature and then refluxed overnight with stirring to ensure the reaction goes to completion.[2]
-
Work-up and Purification : The reaction mixture is washed sequentially with aqueous sodium bicarbonate (NaHCO₃), water, and brine. The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄), and the solvent is removed under reduced pressure.[2]
-
Final Product : The resulting crude yellow solid can be purified by recrystallization from ethyl acetate to yield colorless or light yellow crystals.[1][2]
Route B: From 4-Nitroaniline and Phenyl Chloroformate
-
Reaction Setup : A solution of 4-nitroaniline is prepared in a dry aprotic solvent like tetrahydrofuran (THF).[1]
-
Addition of Reactant : Phenyl chloroformate, dissolved in THF, is added slowly to the stirred 4-nitroaniline solution over an extended period (e.g., 1.5 hours).[1]
-
Reaction Progression : The reaction is stirred overnight at room temperature.[1]
-
Work-up and Purification : The excess solvent is removed under vacuum. The crude product is then extracted with ethyl acetate, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the final product.[1]
Caption: General mechanism of pseudo-irreversible enzyme inhibition.
Section 4: Experimental Protocol: In Vitro Acetylcholinesterase Inhibition Assay
To assess the inhibitory potential of phenyl N-(4-nitrophenyl)carbamate, a standard colorimetric assay based on the Ellman's method can be employed. This method quantifies AChE activity by measuring the production of thiocholine, which reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product (TNB), detectable at 412 nm.
Causality Behind Experimental Choices
-
Why Ellman's Method? : This method is widely adopted due to its simplicity, robustness, and suitability for high-throughput screening in a 96-well plate format. The colorimetric readout is easily quantifiable with a standard plate reader.
-
Why a Phosphate Buffer at pH 8.0? : This pH is optimal for the activity of AChE from many sources (e.g., electric eel) and also facilitates the reaction between thiocholine and DTNB.
-
Why Pre-incubation with Inhibitor? : For time-dependent or pseudo-irreversible inhibitors like carbamates, pre-incubating the enzyme with the compound allows the carbamoylation reaction to proceed before the substrate is introduced, giving a more accurate measure of inhibitory potency.
-
Why DMSO for Stock Solution? : Phenyl N-(4-nitrophenyl)carbamate is expected to have poor aqueous solubility. DMSO is a common and effective organic solvent for dissolving such compounds to create a high-concentration stock, which can then be diluted into the aqueous assay buffer. The final DMSO concentration in the assay should be kept low (typically ≤1%) to avoid interfering with enzyme activity.
Self-Validating System: The Importance of Controls
To ensure the trustworthiness of the results, the protocol must include a set of controls:
-
Blank (No Enzyme) : Contains all reagents except the enzyme. This corrects for any non-enzymatic hydrolysis of the substrate or background absorbance from the reagents themselves.
-
Negative Control (100% Activity) : Contains the enzyme, substrate, and the same concentration of vehicle (e.g., DMSO) used for the test compound. This establishes the baseline maximum enzyme activity.
-
Positive Control : A known AChE inhibitor (e.g., Donepezil or Neostigmine) is run in parallel. This validates that the assay is sensitive to inhibition and is performing as expected.
Detailed Step-by-Step Protocol (96-Well Plate Format)
Materials and Reagents:
-
Acetylcholinesterase (AChE) from a suitable source (e.g., Electrophorus electricus)
-
Acetylthiocholine iodide (ATCI), the substrate
-
5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's Reagent)
-
Phenyl N-(4-nitrophenyl)carbamate (Test Inhibitor)
-
Known AChE inhibitor (Positive Control)
-
0.1 M Sodium Phosphate Buffer, pH 8.0 (Assay Buffer)
-
Dimethyl Sulfoxide (DMSO)
-
96-well microplate and plate reader capable of measuring absorbance at 412 nm.
Procedure:
-
Reagent Preparation :
-
Prepare a stock solution of AChE in Assay Buffer (e.g., 0.2 U/mL).
-
Prepare a 10 mM stock solution of DTNB in Assay Buffer.
-
Prepare a 15 mM stock solution of ATCI in deionized water (prepare fresh).
-
Prepare a high-concentration stock solution of phenyl N-(4-nitrophenyl)carbamate in 100% DMSO (e.g., 10 mM). Create a serial dilution series from this stock in DMSO.
-
-
Plate Layout : Designate wells for blanks, negative controls, positive controls, and the test inhibitor at various concentrations.
-
Assay Execution :
-
To all wells (except the blank), add 10 µL of the AChE working solution.
-
To the blank wells, add 10 µL of Assay Buffer.
-
Add 10 µL of the appropriate inhibitor dilution (or DMSO vehicle for negative control) to the corresponding wells.
-
Add 140 µL of Assay Buffer to all wells.
-
Add 10 µL of 10 mM DTNB to all wells.
-
Pre-incubation : Incubate the plate for 15 minutes at a controlled temperature (e.g., 25°C or 37°C) to allow the inhibitor to interact with the enzyme.
-
Initiate Reaction : Add 20 µL of 15 mM ATCI to all wells to start the enzymatic reaction.
-
-
Data Acquisition : Immediately begin measuring the absorbance at 412 nm every 30-60 seconds for 10-15 minutes using the kinetic mode of the plate reader.
Data Analysis
-
Calculate Reaction Rate : Determine the rate of reaction (V) for each well by calculating the slope of the linear portion of the absorbance vs. time plot (ΔAbs/min).
-
Calculate Percent Inhibition : Use the rates of the control and inhibitor wells to calculate the percentage of inhibition for each concentration of the test compound:
-
% Inhibition = [1 - (V_inhibitor / V_negative_control)] * 100
-
-
Determine IC₅₀ : Plot the % Inhibition against the logarithm of the inhibitor concentration. Use non-linear regression (e.g., sigmoidal dose-response curve) to determine the IC₅₀ value, which is the concentration of the inhibitor that reduces enzyme activity by 50%.
Conclusion
Phenyl N-(4-nitrophenyl)carbamate is a well-defined organic compound with significant utility as a synthetic intermediate and as a tool compound for biochemical research. Its straightforward synthesis and predictable reactivity, driven by the stable carbamate linkage and the excellent 4-nitrophenyl leaving group, make it highly accessible for laboratory applications. While specific quantitative data on some physical properties remain to be broadly published, its characteristics can be reliably inferred from its structure and the behavior of analogous compounds. For drug discovery professionals and enzymologists, its potential as a pseudo-irreversible cholinesterase inhibitor provides a valuable model for studying enzyme-inhibitor kinetics and for screening new therapeutic candidates. The detailed protocols and mechanistic insights provided in this guide are intended to equip researchers with the necessary knowledge to confidently and effectively utilize phenyl N-(4-nitrophenyl)carbamate in their scientific endeavors.
References
-
Darvesh, S., et al. (2005). Ortho Effects for Inhibition Mechanisms of Butyrylcholinesterase by O-Substituted Phenyl N-butyl Carbamates and Comparison With Acetylcholinesterase, Cholesterol Esterase, and Lipase. Journal of Medicinal Chemistry, 48(14), 4847-4857. [Link]
-
Sterling, J., et al. (2007). The kinetics of inhibition of human acetylcholinesterase and butyrylcholinesterase by two series of novel carbamates. Bioorganic & Medicinal Chemistry, 15(12), 4007-4017. [Link]
-
Kocalar, S., et al. (2022). Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Journal of Emerging Investigators, 5. [Link]
-
Furtado, M., et al. (2012). Carbamates with Differential Mechanism of Inhibition Toward Acetylcholinesterase and Butyrylcholinesterase. Journal of Medicinal Chemistry, 55(21), 9163-9174. [Link]
-
Tye, H., et al. (2008). 4-Nitrophenyl N-phenylcarbamate. Acta Crystallographica Section E: Structure Reports Online, 64(2), o404. [Link]
-
AaminaNaaz, Y., et al. (2015). Crystal structure of phenyl N-(4-nitrophenyl)carbamate. Acta Crystallographica Section E: Crystallographic Communications, 71(8), o969-o970. [Link]
-
Tye, H., et al. (2008). 4-Nitrophenyl N-phenylcarbamate. Acta Crystallographica Section E, E64(Pt 2), o404. [Link]
-
Feaster, S. R., & Quinn, D. M. (1987). p-Nitrophenyl and cholesteryl-N-alkyl carbamates as inhibitors of cholesterol esterase. Biochemistry, 26(1), 221-227. [Link]
-
The Royal Society of Chemistry. (2020). Supporting Information. Retrieved from [Link]
-
Weizmann, M., et al. (2007). The Kinetics of Inhibition of Human Acetylcholinesterase and Butyrylcholinesterase by Two Series of Novel Carbamates. ResearchGate. [Link]
Sources
- 1. Crystal structure of phenyl N-(4-nitrophenyl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
- 2. 4-Nitrophenyl N-phenylcarbamate - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Ortho effects for inhibition mechanisms of butyrylcholinesterase by o-substituted phenyl N-butyl carbamates and comparison with acetylcholinesterase, cholesterol esterase, and lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. The kinetics of inhibition of human acetylcholinesterase and butyrylcholinesterase by two series of novel carbamates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. cdn.caymanchem.com [cdn.caymanchem.com]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. rsc.org [rsc.org]
- 8. emerginginvestigators.org [emerginginvestigators.org]
